Cas no 5417-20-9 (1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one)

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one structure
5417-20-9 structure
Product Name:1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
CAS No:5417-20-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD19301905
CID:385563
PubChem ID:222086
Update Time:2025-04-19

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4-dimethoxy-2-methylphenyl)-
    • 1-(3,4-dimethoxy-2-methylphenyl)ethanone
    • 2'-Methyl-3',4'-dimethoxy-acetophenon
    • 2-methyl-3,4-dimethoxyacetophenone
    • 6-Acetyl-2,3-dimethoxy-toluol
    • EN300-211072
    • 5417-20-9
    • DTXSID40278443
    • NSC7381
    • 1-(3,4-dimethoxy-2-methyl-phenyl)-ethanone
    • 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
    • AKOS022505712
    • AM20040679
    • Z1251358034
    • NSC-7381
    • SCHEMBL10740410
    • CS-0239367
    • 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
    • MDL： MFCD19301905
    • Inchi： 1S/C11H14O3/c1-7-9(8(2)12)5-6-10(13-3)11(7)14-4/h5-6H,1-4H3
    • InChI Key： SKRFNWJZAZMOFB-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(C(C)=O)=C1C)OC

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.048
  • Boiling Point: 294.3°Cat760mmHg
  • Flash Point: 122.6°C
  • Refractive Index: 1.499
  • PSA: 35.53000
  • LogP: 2.21480

1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D482415-10mg
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9
10mg
 $ 50.00 2022-06-05
TRC
D482415-50mg
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9
50mg
 $ 160.00 2022-06-05
TRC
D482415-100mg
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9
100mg
 $ 250.00 2022-06-05
Enamine
EN300-211072-0.05g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
0.05g
 $135.0 2025-03-21
Enamine
EN300-211072-0.1g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
0.1g
 $202.0 2025-03-21
Enamine
EN300-211072-0.25g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
0.25g
 $289.0 2025-03-21
Enamine
EN300-211072-0.5g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
0.5g
 $480.0 2025-03-21
Enamine
EN300-211072-1.0g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
1.0g
 $614.0 2025-03-21
Enamine
EN300-211072-2.5g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
2.5g
 $1202.0 2025-03-21
Enamine
EN300-211072-5.0g
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
 5417-20-9 95.0%
5.0g
 $1779.0 2025-03-21

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